1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine

• IUPAC Name: 2-(4-fluorophenyl)-5-thiophen-2-ylpyrazol-3-amine
• InChI: InChI=1S/C13H10FN3S/c14-9-3-5-10(6-4-9)17-13(15)8-11(16-17)12-2-1-7-18-12/h1-8H,15H2
• InChI Key: NIMXUWHIYXBOGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN(C(=C2)N)C3=CC=C(C=C3)F
• Molecular Formula: C13H10FN3S
• Molecular Weight: 259.30 g/mol

Description

1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a pyrazole derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The exact mechanism of action of 1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine is not fully understood. However, it has been suggested that the compound acts by inhibiting certain enzymes and proteins involved in the inflammatory and cancer pathways. It has also been found to modulate the activity of neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine has various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, reduce oxidative stress, and induce apoptosis in cancer cells. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine in lab experiments is its potential therapeutic applications. It is a relatively easy compound to synthesize, and its effects can be studied in vitro and in vivo. However, one of the limitations is that the compound may have off-target effects, which may complicate the interpretation of the results.

Future Directions

There are various future directions for the study of 1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine. One potential direction is to further investigate its potential use in the treatment of neurological disorders. Another direction is to study its effects on the immune system and its potential use in the treatment of autoimmune diseases. Additionally, the development of more potent and selective analogs of the compound may lead to the discovery of new therapeutic agents.

Synthesis Methods

The synthesis of 1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine has been achieved using various methods. One of the most commonly used methods involves the reaction of 4-fluoroaniline with thiophene-2-carbaldehyde in the presence of sodium hydride and acetic acid to form the intermediate Schiff base. The Schiff base is then reacted with hydrazine hydrate to yield the final product, 1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine.

Scientific Research Applications

1-(4-fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine has been studied for its potential therapeutic applications in various diseases. It has been found to possess anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.